Cas no 1353999-56-0 ([((S)-1-Methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid)

• Product Name: [((S)-1-Methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid
• CAS No: 1353999-56-0
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 2159386
• Update Time: 2025-05-19

[((S)-1-Methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [((S)-1-methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid
• (S)-2-(((1-Methylpyrrolidin-2-yl)methyl)amino)acetic acid
• AM95546
• [((S)-1-methylpyrrolidin-2-ylmethyl)amino]acetic acid
• [((S)-1-Methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid

• Inchi： 1S/C8H16N2O2/c1-10-4-2-3-7(10)5-9-6-8(11)12/h7,9H,2-6H2,1H3,(H,11,12)/t7-/m0/s1
• InChI Key： QAGOZIHOUHJMID-ZETCQYMHSA-N
• SMILES： OC(CNC[C@@H]1CCCN1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [((S)-1-Methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid

Introduction to [(S)-1-Methyl-pyrrolidin-2-ylmethyl)-amino]-acetic Acid (CAS No. 1353999-56-0)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, [(S)-1-Methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid, with the CAS number 1353999-56-0, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound belongs to a class of chiral amines that are essential in the design of enantiomerically pure drugs, which are crucial for achieving optimal pharmacological efficacy while minimizing adverse effects.

The significance of chiral compounds in drug development cannot be overstated. Chirality refers to the property of a molecule that makes it non-superimposable on its mirror image, much like how left and right hands are mirror images but cannot be perfectly aligned. In pharmaceuticals, this property can dramatically influence the biological activity of a drug. For instance, one enantiomer of a chiral drug may be therapeutically active, while the other may be inactive or even harmful. Therefore, the synthesis and isolation of pure enantiomers are critical in modern drug design.

[(S)-1-Methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid is a derivative of pyrrolidine, a heterocyclic compound that is widely used in the pharmaceutical industry due to its favorable pharmacokinetic properties. The presence of the amino group and the methyl-substituted pyrrolidine ring makes this compound a versatile building block for more complex molecules. Its stereochemistry, specifically the (S) configuration at the chiral center, is crucial for its biological activity and has been extensively studied in recent years.

Recent research has highlighted the importance of [(S)-1-Methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid in the development of novel drugs targeting various diseases. One area of particular interest is its potential application in oncology. Studies have shown that chiral amines derived from pyrrolidine can interact with specific enzymes involved in cancer cell proliferation and survival. For example, researchers have investigated its role in inhibiting tyrosine kinases, which are overexpressed in many cancer types. The (S) enantiomer has been found to exhibit higher binding affinity and potency compared to its (R) counterpart, making it a promising candidate for further development.

In addition to oncology, [(S)-1-Methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid has shown promise in the treatment of neurological disorders. The pyrrolidine scaffold is known to interact with central nervous system receptors, making it an attractive moiety for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have demonstrated that derivatives of this compound can modulate neurotransmitter activity, potentially leading to new therapeutic strategies.

The synthesis of [(S)-1-Methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid is another area where significant advancements have been made. Traditional synthetic routes often involve complex multi-step processes with low yields and poor enantioselectivity. However, recent innovations in asymmetric catalysis have enabled more efficient and scalable synthesis methods. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the chiral center with high enantiomeric excess. These advancements not only improve the accessibility of the compound but also reduce production costs, making it more feasible for industrial applications.

The pharmacological profile of [(S)-1-Methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid has been thoroughly characterized through both computational and experimental studies. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These simulations have provided valuable insights into its binding mode and mechanism of action, guiding the design of more potent derivatives.

In vitro studies have further validated these findings by assessing the compound's activity against various biological assays. For example, cell-based assays have demonstrated its ability to inhibit cancer cell proliferation by disrupting key signaling pathways. Similarly, neurological assays have shown potential benefits in modulating neurotransmitter release and receptor activity. These results underscore the compound's therapeutic potential and justify further preclinical and clinical investigations.

The safety profile of [(S)-1-Methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid is another critical aspect that has been evaluated during its development. Toxicological studies have been conducted to assess its acute and chronic toxicity profiles. These studies have shown that the compound is well-tolerated at relevant doses, with minimal side effects observed. However, further long-term studies are necessary to fully understand its safety profile before human trials can commence.

The future prospects for [(S)-1-Methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid are promising, with ongoing research aimed at expanding its therapeutic applications and optimizing its synthetic routes. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. Additionally, regulatory agencies will play a crucial role in ensuring that new drugs based on this compound meet stringent safety and efficacy standards before they reach patients.

In conclusion, [(S)-1-Methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid (CAS No. 1353999-56-0) represents a significant advancement in medicinal chemistry due to its unique structural properties and potential therapeutic applications. Its role in oncology and neurological disorders alone underscores its importance as a lead compound for drug development. With continued research and innovation, this compound holds great promise for improving patient outcomes across various diseases.